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Compound of Interest

Compound Name: [Sar9] Substance P

Cat. No.: B550186

Application Notes and Protocols: [Sar9]
Substance P

For Researchers, Scientists, and Drug Development Professionals

Introduction

[Sar9] Substance P is a potent and selective agonist for the neurokinin-1 (NK-1) receptor, a G
protein-coupled receptor involved in a myriad of physiological and pathological processes. This
synthetic analog of the neuropeptide Substance P (SP) exhibits enhanced stability, making it a
valuable tool for investigating the roles of the NK-1 receptor in pain, inflammation, neurogenic
inflammation, and cell proliferation. These application notes provide detailed protocols for the
preparation, storage, and in vitro application of [Sar9] Substance P stock solutions.

Product Information

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b550186?utm_src=pdf-interest
https://www.benchchem.com/product/b550186?utm_src=pdf-body
https://www.benchchem.com/product/b550186?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b550186?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Property Value

Full Name [Sarcosine9] Substance P
CAS Number 77128-75-7

Molecular Formula C64H100N18013S

Molecular Weight 1361.66 g/mol
Purity >95%
Form Lyophilized Powder

Preparation of Stock Solutions

Proper preparation of stock solutions is critical for experimental reproducibility. The following

table summarizes the solubility and recommended solvents for [Sar9] Substance P.

Solvent

Maximum Solubility Notes

Water

Recommended for most in

vitro applications. For cell

=50 mg/mL (= 36.72 mM) culture, sterile filter the final

working solution using a 0.22

um filter.

5% Acetic Acid

1 mg/mL

May be used for initial
solubilization if issues with

water are encountered.

Protocol for Reconstitution of Lyophilized Powder:

» Bring the vial of lyophilized [Sar9] Substance P to room temperature before opening.

« Add the appropriate volume of sterile, nuclease-free water to the vial to achieve the desired

stock solution concentration (e.g., 1 mM).

o Gently vortex or pipette up and down to ensure the peptide is fully dissolved. Avoid vigorous

shaking.
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e For a 1 mM stock solution, the following volumes are required:

Mass of Peptide Volume of Water to Add
1mg 734.4 uL
> mg 3.672 mL
10 mg 7.344 mL

Storage of Stock and Working Solutions

To maintain the integrity and activity of [Sar9] Substance P, proper storage is essential.

. Storage ) Special
Solution Type Shelf-Life .
Temperature Instructions
N Keep desiccated and
Lyophilized Powder -20°C 36 months ]
protected from light.
-80°C 2 years
Aliquot to avoid
) repeated freeze-thaw
Stock Solution -20°C 1 month o
cycles. Store in tightly
sealed vials.
-80°C 6 months

Note: Once a stock solution is prepared, it is highly recommended to aliquot it into single-use
volumes to minimize degradation from repeated freeze-thaw cycles.

Signaling Pathway of [Sar9] Substance P via the NK-
1 Receptor

[Sar9] Substance P exerts its biological effects by binding to and activating the NK-1 receptor.
This initiates a cascade of intracellular signaling events.
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 To cite this document: BenchChem. [Preparation and storage of [Sar9] Substance P stock
solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b550186#preparation-and-storage-of-sar9-substance-
p-stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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